Cas no 94031-24-0 (Sucrose heptamyristate)

• Product Name: Sucrose heptamyristate
• CAS No: 94031-24-0
• MF: C₁₁₀H₂₀₄O₁₈
• MW: 1814.78599834442
• CID: 810697
• PubChem ID: 44144736
• Update Time: 2025-04-19

Sucrose heptamyristate Chemical and Physical Properties

Names and Identifiers

• Sucrose heptamyristate
• NS00064111
• 94031-24-0
• EINECS 301-730-5
• DTXSID00240348

• Inchi： 1S/C110H204O18/c1-8-15-22-29-36-43-50-57-64-71-78-85-97(112)119-93-96-105(123-100(115)88-81-74-67-60-53-46-39-32-25-18-11-4)108(126-103(118)91-84-77-70-63-56-49-42-35-28-21-14-7)110(127-96,94-120-98(113)86-79-72-65-58-51-44-37-30-23-16-9-2)128-109-107(125-102(117)90-83-76-69-62-55-48-41-34-27-20-13-6)106(124-101(116)89-82-75-68-61-54-47-40-33-26-19-12-5)104(95(92-111)121-109)122-99(114)87-80-73-66-59-52-45-38-31-24-17-10-3/h95-96,104-109,111H,8-94H2,1-7H3/t95-,96-,104-,105-,106+,107-,108+,109-,110+/m1/s1
• InChI Key： XQJYXYBLMYFQOY-WIKZPNJNSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1814.508
• Monoisotopic Mass: 1813.505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 128
• Rotatable Bond Count: 103
• Complexity: 2550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232A^2
• XLogP3: 42.2

Experimental Properties

• Density: 1.01
• Boiling Point: 1273.2°Cat760mmHg
• Flash Point: 267.1°C
• Refractive Index: 1.499